Cas no 1310279-10-7 (Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]-)

• Product Name: Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]-
• CAS No: 1310279-10-7
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• MDL: MFCD19304072
• CID: 4582803
• Update Time: 2025-06-13

Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]-

• MDL： MFCD19304072
• Inchi： 1S/C12H12BrNO2/c13-7-11(15)8-3-5-10(6-4-8)14-12(16)9-1-2-9/h3-6,9H,1-2,7H2,(H,14,16)
• InChI Key： RMOKDJGVZNRLOU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C(CBr)=O)C=C2)=O)CC1

Additional information on Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]-

Research Brief on Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]- (CAS: 1310279-10-7): Recent Advances and Applications

Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]-, with the CAS number 1310279-10-7, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its cyclopropane and bromoacetyl functional groups, has been explored for its potential in drug discovery, particularly as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of covalent inhibitors, which are increasingly important in targeting challenging protein targets such as kinases and proteases.

One of the key areas of research involving 1310279-10-7 is its application in the design of covalent inhibitors. Covalent inhibitors form irreversible or reversible bonds with their target proteins, often leading to enhanced potency and selectivity. The bromoacetyl moiety in Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]- makes it an attractive candidate for such applications, as it can react with nucleophilic residues (e.g., cysteine) in the active site of target enzymes. Recent publications have demonstrated its utility in the synthesis of inhibitors for kinases involved in cancer and inflammatory diseases, showcasing its potential as a valuable tool in drug development.

In addition to its role in covalent inhibition, 1310279-10-7 has been investigated for its pharmacokinetic properties. Studies have focused on optimizing the stability and bioavailability of derivatives derived from this compound. For instance, modifications to the cyclopropane ring or the bromoacetyl group have been explored to improve metabolic stability while retaining target engagement. These efforts are critical for advancing the compound from a research tool to a viable therapeutic candidate, and recent data suggest promising progress in this direction.

Another emerging application of Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]- is in chemical biology probes. Researchers have utilized its reactive functionality to label and study protein-ligand interactions in live cells. For example, probes derived from this compound have been used to profile the activity of specific enzymes in complex biological systems, providing insights into their roles in disease pathways. Such applications underscore the compound's versatility beyond traditional drug discovery.

Despite its potential, challenges remain in the development of 1310279-10-7-based therapeutics. Issues such as off-target reactivity and potential toxicity must be carefully addressed. Recent studies have employed computational modeling and high-throughput screening to mitigate these risks, yielding derivatives with improved selectivity profiles. Collaborative efforts between academia and industry are also accelerating the translation of these findings into preclinical candidates.

In conclusion, Cyclopropanecarboxamide,N-[4-(2-bromoacetyl)phenyl]- (CAS: 1310279-10-7) represents a promising scaffold in medicinal chemistry, with applications ranging from covalent inhibitor design to chemical biology probes. Ongoing research continues to expand its utility, addressing both its strengths and limitations. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.